1-[2-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride

• IUPAC Name: 1-[[2-(trifluoromethyl)phenyl]methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C13H17F3N2.2ClH/c14-13(15,16)12-4-2-1-3-10(12)9-18-7-5-11(17)6-8-18;;/h1-4,11H,5-9,17H2;2*1H
• InChI Key: IEZCUOKYGVFHOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC=CC=C2C(F)(F)F.Cl.Cl
• Molecular Formula: C13H19Cl2F3N2
• Molecular Weight: 331.20 g/mol

Description

“1-[2-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride” is a chemical compound with the formula C13H17F3N2・2HCl. It is not intended for human or veterinary use but for research purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H17F3N2/c14-13(15,16)11-3-1-10(2-4-11)9-18-7-5-12(17)6-8-18/h1-4,12H,5-9,17H2. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 331.2. The compound should be stored at a temperature of 28°C.

Scientific Research Applications

• Crystal Structure and Theoretical Studies :

  • The compound has been explored for its crystal structure and theoretical calculations using density functional theory (DFT). Kumar et al. (2020) conducted a study on a similar compound, (E)-1-Benzyl-N-(4-chlorobenzylidene)piperidin-4-amine, and provided insights into its crystallography and theoretical aspects (Kumar et al., 2020).

• Synthesis and Chemical Reactivity :

  • Various studies have focused on the synthesis and chemical reactivity of related compounds. For instance, Crich and Smith (2001) explored the use of 1-benzenesulfinyl piperidine in combination with other reagents for the activation of thioglycosides (Crich & Smith, 2001).
  • Another study by Arnold et al. (2003) investigated nucleophile-promoted alkyne-iminium ion cyclizations involving a similar compound (Arnold et al., 2003).

• Applications in Organic Synthesis :

  • The compound has been used in the synthesis of various organic molecules. Mapes and Mani (2007) reported its use in the high-yielding syntheses of 1-piperidin-4-yl-substituted butyro- and valerolactams, important pharmaceutical building blocks (Mapes & Mani, 2007).

• Antimicrobial Applications :

  • Vinaya et al. (2009) synthesized derivatives of a related compound and evaluated their antimicrobial activities against pathogens of tomato plants (Vinaya et al., 2009).

• Catalytic Properties in Chemical Reactions :

  • Kilic et al. (2008) studied the catalytic properties of complexes containing 4-amino-1-benzyl piperidine in Suzuki–Miyaura coupling reactions (Kilic et al., 2008).

• Investigation of Kinetics and Mechanisms in Chemical Reactions :

  • Jarczewski et al. (1986) examined the kinetics and mechanisms of reactions involving piperidine bases (Jarczewski et al., 1986).

Safety and Hazards

If inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or hair, all contaminated clothing should be removed immediately, and the skin should be rinsed with water. If it gets in the eyes, they should be rinsed cautiously with water for several minutes. If swallowed, the mouth should be rinsed.